Cas no 2150-43-8 (Methyl 3,4-dihydroxybenzoate)

Methyl 3,4-dihydroxybenzoate (protocatechuic acid methyl ester) is the main metabolite of antioxidant polyphenols found in green tea Antioxidant and anti-inflammatory effects

Methyl 3,4-dihydroxybenzoate structure

Product Name:Methyl 3,4-dihydroxybenzoate

CAS No:2150-43-8

Molecular Formula:C₈H₈O₄

Molecular Weight:168.1467

MDL:MFCD00016437

CID:42533

PubChem ID:287064

Methyl 3,4-dihydroxybenzoate Properties

Names and Identifiers

- Methyl 3,4-dihydroxybenzoate
- 3,4-Dihydroxybenzoic acid methyl ester
- Methyl protocatechuate
- 3,4-dihydroxy methyl benzoate
- 3,4-dihydroxy-6-methoxycarbonylbenzene
- 3,4-DIHYDROXY-BENZOIC ACID METHYL ESTER
- Protocatechuic Acid Methyl Ester
- Protocatechuic acid, methyl ester
- Benzoic acid, 3,4-dihydroxy-, methyl ester
- 3,4-Dihydroxymethylbenzoate
- 3,4-Dihydroxybenzoic acid methyl
- CUFLZUDASVUNOE-UHFFFAOYSA-N
- G72J90268X
- MDHB
- methyl-protocatechuate
- methyl 3,4-dihydroxy
- rarechem al bf 0069
- protocatechuic acid methyl
- Methyl3,4-Dihydroxyb
- 3,4-Dihydroxybenzoic Acid Methyl Ester
- Methyl Protocatechuate
- NSC-146458
- UNII-G72J90268X
- NSC146458
- methyl esterprotocatechuic acid
- AKOS006230366
- Benzoic acid,4-dihydroxy-, methyl ester
- CCG-266347
- PROTOCATECHUIC ACID METHYLESTER
- SY016131
- CHEBI:132366
- AC-11616
- 3,4-Dihydroxy benzoic acid methyl ester
- M1943
- HE9
- EN300-185840
- SCHEMBL38624
- DTXCID70252938
- s3869
- CS-Z0026
- HY-Z0548
- InChI=1/C8H8O4/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,9-10H,1H3
- AMY246
- Z91855314
- methyl 3,4-bis(oxidanyl)benzoate
- BDBM50242283
- Q10354668
- J-522112
- FT-0614327
- DTXSID20301804
- MFCD00016437
- MDHB compound
- CUFLZUDASVUNOE-UHFFFAOYSA-
- TS-02273
- 2150-43-8
- AC-34361
- CHEMBL486027
- ConMedNP.2945
- Dataset-S1.17
- Methyl3,4-Dihydroxybenzoate
- DB-045600
- Benzoic acid, 3,4-dihydroxy-, methyl ester; Protocatechuic acid, methyl ester (6CI,7CI,8CI); 3,4-Dihydroxybenzoic acid methyl ester; Methyl 3,4-dihydroxybenzoate; Methyl protocatechuate; NSC 146458
- +Expand
- MDL： MFCD00016437
- InChIKey： CUFLZUDASVUNOE-UHFFFAOYSA-N
- Inchi： 1S/C8H8O4/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,9-10H,1H3
- SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O
- BRN： 1637939

Computed Properties

Exact Mass: 168.04200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 168.04225873 g/mol
Heavy Atom Count: 12
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 12
Surface Charge: 0
Topological Polar Surface Area: 66.8
Molecular Weight: 168.15

Experimental Properties

LogP: 0.88440
PSA: 66.76000
Refractive Index: 1.587
Boiling Point: 351.5℃ at 760 mmHg
Melting Point: 134.0 to 138.0 deg-C
Flash Point: 148.5℃
Color/Form: Powder
Solubility: Not determined
Density: 1.354

Methyl 3,4-dihydroxybenzoate Security Information

Symbol: GHS07
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

Methyl 3,4-dihydroxybenzoate Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Methyl 3,4-dihydroxybenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB75701-50mg	Methyl 3,4-dihydroxybenzoate	2150-43-8	98%	50mg	$4.00	2024-04-20
Ambeed	A221114-50mg	Methyl 3,4-dihydroxybenzoate	2150-43-8	98%	50mg	$5.0	2024-07-28
Apollo Scientific	OR350236-25g	Methyl 3,4-dihydroxybenzoate	2150-43-8	98%	25g	£54.00	2023-08-31
ChemScence	CS-Z0026-100g	Methyl 3,4-dihydroxybenzoate	2150-43-8	99.88%	100g	$89.0	2022-04-27
DC Chemicals	DC20131-100 mg	Methyl 3,4-dihydroxybenzoate	2150-43-8	>98%	100mg	$80.0	2022-02-28
Enamine	EN300-185840-0.05g	methyl 3,4-dihydroxybenzoate	2150-43-8	95%	0.05g	$19.0	2023-09-18
Fluorochem	079513-1g	Methyl 3,4-dihydroxybenzoate	2150-43-8	98%	1g	￡10.00	2022-03-01
MedChemExpress	HY-Z0548-10mM*1mLinDMSO	Methyl 3,4-dihydroxybenzoate	2150-43-8	99.36%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S3869-25mg	Methyl protocatechuate	2150-43-8	99.75%	25mg	¥794.52	2023-09-15
TRC	D451695-50mg	3,4-Dihydroxybenzoic Acid Methyl Ester	2150-43-8		50mg	$ 65.00	2023-09-07

Methyl 3,4-dihydroxybenzoate Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:2150-43-8)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

Methyl 3,4-dihydroxybenzoate Related Literature

1. Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†

Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
2. Index of subjects

J. Chem. Soc., Abstr., 1918,114, ii541-ii645
3. A novel fluorescent probe for the detection of Golgi nitroreductase under hypoxic conditions†

Qian Zhang,Yonghe Tang,Sirui Song,Juanjuan Peng,Weiying Lin New J. Chem., 2022,46, 14333-14337
4. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
5. Front cover

Polym. Chem., 2020,11, 5551-5552
6. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
7. Magainin 2-derived stapled peptides derived with the ability to deliver pDNA, mRNA, and siRNA into cells†

Makoto Oba,Takashi Misawa Chem. Sci., 2023,14, 10403-10410
8. Inside front cover

Nanoscale, 2016,8, 12848-12848
9. Direct observation of the geometric isomer selectivity of a reaction controlled via adsorbed bromine†

Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
10. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648

Related Categories

2150-43-8 (Methyl 3,4-dihydroxybenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2150-43-8)Methyl 3,4-dihydroxybenzoate

Purity:99%

Quantity:500g

Price($):229.0

Cas no 2150-43-8 (Methyl 3,4-dihydroxybenzoate)

Methyl 3,4-dihydroxybenzoate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl 3,4-dihydroxybenzoate Security Information

Methyl 3,4-dihydroxybenzoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Methyl 3,4-dihydroxybenzoate Price

Methyl 3,4-dihydroxybenzoate Suppliers

Methyl 3,4-dihydroxybenzoate Related Literature

Related Categories

2150-43-8 (Methyl 3,4-dihydroxybenzoate) Related Products